Cas no 473298-29-2 ((3S,4R)-4-Methoxypyrrolidin-3-ol hydrochloride)

• Product Name: (3S,4R)-4-Methoxypyrrolidin-3-ol hydrochloride
• CAS No: 473298-29-2
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• MDL: MFCD28501499
• CID: 3038730
• PubChem ID: 91800878
• Update Time: 2025-05-20

(3S,4R)-4-Methoxypyrrolidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,4R)-4-Methoxypyrrolidin-3-ol hydrochloride
• SCHEMBL17670133
• YTA29829
• 473298-29-2
• MFCD28501499
• AGYFNYDVGSRXSM-UYXJWNHNSA-N
• CS-0053237
• (3S,4R)-4-Methoxypyrrolidin-3-ol HCl
• (3S,4R)-4-methoxypyrrolidin-3-ol;hydrochloride
• P17936
• (3S,4R)-4-methoxypyrrolidin-3-olhydrochloride
• AS-78765

• MDL： MFCD28501499
• Inchi： 1S/C5H11NO2.ClH/c1-8-5-3-6-2-4(5)7;/h4-7H,2-3H2,1H3;1H/t4-,5+;/m0./s1
• InChI Key： AGYFNYDVGSRXSM-UYXJWNHNSA-N
• SMILES： Cl.O(C)[C@@H]1CNC[C@@H]1O

Computed Properties

• Exact Mass: 153.0556563g/mol
• Monoisotopic Mass: 153.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3S,4R)-4-Methoxypyrrolidin-3-ol hydrochloride

Compound CAS No. 473298-29-2: (3S,4R)-4-Methoxypyrrolidin-3-ol Hydrochloride

(3S,4R)-4-Methoxypyrrolidin-3-ol hydrochloride, identified by the CAS number 473298-29-2, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile properties and wide-ranging uses in drug discovery and development. The molecule features a five-membered pyrrolidine ring with specific stereochemistry at the 3S and 4R positions, along with a methoxy group at position 4 and a hydroxyl group at position 3. The hydrochloride salt form indicates that the compound exists as a protonated version of the free base, which is common in pharmaceutical formulations to enhance solubility and stability.

The synthesis of (3S,4R)-4-methoxypyrrolidin-3-ol hydrochloride involves a series of carefully designed chemical reactions, including asymmetric synthesis strategies to achieve the desired stereochemistry. Recent advancements in asymmetric catalysis have enabled more efficient and selective methods for producing this compound, reducing costs and improving yield. For instance, researchers have employed chiral catalysts such as proline derivatives to facilitate the enantioselective formation of the pyrrolidine ring. These methods not only enhance the purity of the final product but also align with green chemistry principles by minimizing waste and energy consumption.

One of the most promising applications of (3S,4R)-4-methoxypyrrolidin-3-ol hydrochloride lies in its potential as a building block for more complex molecules in drug discovery. Its unique stereochemistry makes it an ideal candidate for constructing bioactive compounds with specific pharmacological properties. Recent studies have highlighted its role in the development of novel therapeutics targeting neurodegenerative diseases such as Alzheimer's disease. The compound's ability to modulate key enzymes involved in amyloid-beta production has shown promise in preclinical models, suggesting its potential as a lead compound for further drug development.

In addition to its therapeutic applications, (3S,4R)-4-methoxypyrrolidin-3-ol hydrochloride has also been explored for its potential in agrochemicals and materials science. Its ability to act as a chiral auxiliary in organic synthesis has been leveraged to produce enantiomerically pure intermediates for various industrial applications. Furthermore, recent research has demonstrated its utility in catalytic asymmetric synthesis, where it serves as a chiral ligand or catalyst precursor for constructing complex organic molecules with high enantioselectivity.

The pharmacological profile of (3S,4R)-4-methoxypyrrolidin-3-ol hydrochloride has been extensively studied in recent years. Preclinical studies have revealed its excellent bioavailability and favorable pharmacokinetic properties, making it an attractive candidate for systemic administration. Moreover, its low toxicity profile has been confirmed through acute and chronic toxicity studies in animal models, further supporting its potential for therapeutic use.

In conclusion, (3S,4R)-4-methoxypyrrolidin-3-ol hydrochloride (CAS No. 473298-29-2) represents a valuable compound with diverse applications across multiple scientific disciplines. Its unique structure, coupled with advancements in synthetic methodologies and pharmacological insights, positions it as a key player in future innovations within the chemical and pharmaceutical industries.